Cas no 86838-54-2 (2,2,5,5-Tetramethylcyclohexane-1,4-dione)

2,2,5,5-Tetramethylcyclohexane-1,4-dione is a symmetrically substituted cyclohexanedione derivative characterized by its rigid, sterically hindered structure. The presence of four methyl groups at the 2 and 5 positions enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of sterically demanding ligands, catalysts, and complex molecular frameworks. Its high purity and well-defined crystalline structure ensure consistent performance in applications such as asymmetric synthesis and materials science. The diketone functionality offers versatile reactivity for further functionalization, while its symmetrical geometry contributes to predictable stereochemical outcomes in synthetic pathways.
2,2,5,5-Tetramethylcyclohexane-1,4-dione structure
86838-54-2 structure
Product Name:2,2,5,5-Tetramethylcyclohexane-1,4-dione
CAS No:86838-54-2
MF:C10H16O2
MW:168.232843399048
CID:836998
PubChem ID:13390715
Update Time:2025-08-03

2,2,5,5-Tetramethylcyclohexane-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,2,5,5-Tetramethylcyclohexane-1,4-dione
    • 1,4-Cyclohexanedione,2,2,5,5-tetramethyl
    • 2,2,5,5-tetramethyl 1,4-cyclohexanedione
    • 2,2,5,5-tetramethyl-cyclohexane-1,4-dione
    • Tetramethyl-2,2,5,5-cyclohexanedione-1,4
    • W1923
    • 86838-54-2
    • 1,4-Cyclohexanedione, 2,2,5,5-tetramethyl-
    • FS-9114
    • DTXSID50539118
    • AKOS015906263
    • 2,2,5,5-tetramethyl-1,4-cyclohexanedione
    • [ "" ]
    • Inchi： 1S/C10H16O2/c1-9(2)5-8(12)10(3,4)6-7(9)11/h5-6H2,1-4H3
    • InChI Key： OTQZSPVHJYLKOL-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)(C)C(CC1(C)C)=O

Computed Properties

  • Exact Mass: 168.11500
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 240.8±33.0 °C at 760 mmHg
  • Flash Point: 88.1±22.4 °C
  • PSA: 34.14000
  • LogP: 1.97080
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,2,5,5-Tetramethylcyclohexane-1,4-dione Security Information

2,2,5,5-Tetramethylcyclohexane-1,4-dione Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,2,5,5-Tetramethylcyclohexane-1,4-dione Pricemore >>

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